Cas no 70831-50-4 (1,3-O-Benzylidene-D-arabitol)

• Product Name: 1,3-O-Benzylidene-D-arabitol
• CAS No: 70831-50-4
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 975666
• PubChem ID: 3945069
• Update Time: 2025-04-19

1,3-O-Benzylidene-D-arabitol Chemical and Physical Properties

Names and Identifiers

• 1,3-O-Benzylidene-D-arabitol
• 1,3-O-benzylidene-D-xylitol
• 13964P
• AC1N0XGH
• AG-G-76865
• CTK8F2993
• HMS1548L03
• Oprea1_126623
• SureCN4736780
• TimTec1_005173
• 70831-50-4
• DTXSID50398146
• SCHEMBL4736780
• 1-(5-hydroxy-2-phenyl-1,3-dioxan-4-yl)ethane-1,2-diol

• Inchi： 1S/C12H16O5/c13-6-9(14)11-10(15)7-16-12(17-11)8-4-2-1-3-5-8/h1-5,9-15H,6-7H2
• InChI Key： IENSYSQTQGXKIV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)OCC(C1C(CO)O)O

Computed Properties

• Exact Mass: 240.09977361g/mol
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes